7-(6-Chloroquinolin-2-yl)-7-azaspiro[3.5]non-2-ylamine

• Molecular Formula: C17H20ClN3
• Molecular Weight: 301.8 g/mol
• IUPAC Name: 7-(6-chloroquinolin-2-yl)-7-azaspiro[3.5]nonan-2-amine
• InChI: InChI=1S/C17H20ClN3/c18-13-2-3-15-12(9-13)1-4-16(20-15)21-7-5-17(6-8-21)10-14(19)11-17/h1-4,9,14H,5-8,10-11,19H2
• InChI Key: FITMDQMADGJYGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(C2)N)C3=NC4=C(C=C3)C=C(C=C4)Cl

Description

7-(6-Chloroquinolin-2-yl)-7-azaspiro[3.5]non-2-ylamine is a useful research compound. Its molecular formula is C17H20ClN3 and its molecular weight is 301.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.726 g (12.95 mmol) of potassium hydroxide is added, at room temperature, to a solution of 0.242 g (0.65 mmol) of ethyl[7-(6-chloroquinolin-2-yl)-7-azaspiro[3.5]non-2-yl]carbamate, obtained in step 12.5., in 3.25 mL of ethanol/water (1/1). The mixture is then heated at 110° C. for 12 hours. 0.363 g (6.47 mmol) of potassium hydroxide is added and the mixture is left stirring for 3 hours. The resulting mixture is allowed to cool to room temperature and is then concentrated under reduced pressure. The residue is taken up in dichloromethane and 1N hydrochloric acid solution. The acidic aqueous phase is washed with dichloromethane and then basified with aqueous 1N sodium hydroxide solution, which is extracted several times with dichloromethane. The combined organic phases are then dried over sodium sulfate and the filtrate is concentrated under reduced pressure. 0.188 g of expected product is thus obtained in the form of an oil.